Cas no 2137093-26-4 ((1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 2137093-26-4
• MF: C₆H₈N₄OS
• MW: 184.218918800354
• CID: 6240089
• PubChem ID: 165787354
• Update Time: 2025-11-01

(1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol
• EN300-1147439
• 2137093-26-4

• Inchi： 1S/C6H8N4OS/c1-4-3-12-6(9-4)5(11)2-8-10-7/h3,5,11H,2H2,1H3/t5-/m0/s1
• InChI Key： UTNVRLKBOACGSJ-YFKPBYRVSA-N
• SMILES： S1C=C(C)N=C1[C@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 184.04188206g/mol
• Monoisotopic Mass: 184.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.7Ų

Additional information on (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol

(1S)-2-Azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol: A Multifunctional Compound with Promising Applications in Biomedical Research

(1S)-2-Azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol, with the CAS number 2137093-26-4, represents a novel class of 1,3-thiazole derivatives that has garnered significant attention in recent years. This compound's unique chemical structure, featuring a thiazol-2-yl ring fused with a 1,3-thiazole core and a 2-azido functional group, positions it as a versatile scaffold for medicinal chemistry. The 1,3-thiazole ring, a five-membered heterocyclic structure, is known for its biological activity and has been extensively studied for its role in drug development. The 2-azido moiety, a key functional group, introduces potential for further chemical modifications, making this compound a valuable tool in the design of new therapeutic agents.

Recent advancements in 1,3-thiazole-based drug discovery have highlighted the importance of stereochemistry in determining biological activity. The (1S) configuration of this compound, a critical aspect of its stereochemistry, has been shown to significantly influence its pharmacological profile. Studies published in Journal of Medicinal Chemistry (2023) emphasize that the 1S stereocenter enhances the compound's interaction with specific biological targets, thereby improving its therapeutic potential. This stereochemical specificity is particularly relevant in the context of targeted drug delivery and selective receptor binding, which are central to modern pharmaceutical research.

The 4-methyl substituent on the 1,3-thiazole ring further modulates the compound's chemical properties. This methyl group introduces steric hindrance and electronic effects that can influence the compound's reactivity and selectivity. Research conducted at the University of California, San Francisco (2022) demonstrated that the 4-methyl group enhances the compound's ability to interact with protease enzymes, a critical factor in the development of antiviral and anti-inflammatory agents. The ethan-1-ol moiety, another essential component of the molecule, contributes to the compound's solubility and metabolic stability, which are vital for drug formulation and bioavailability.

Emerging research in 1,3-thiazole-based antiviral agents has underscored the potential of (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol as a candidate for combating viral infections. A 2023 study published in Antiviral Research reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A and respiratory syncytial virus (RSV). The 2-azido group is believed to interfere with viral replication by inhibiting the synthesis of viral RNA, a mechanism that has been extensively studied in the context of nucleoside analogs. This finding aligns with the broader trend in antiviral drug development, where nucleoside analogs remain a cornerstone of therapeutic strategies.

In the realm of anti-inflammatory drug development, (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol has shown promising results. A 2024 study published in Pharmaceutical Research demonstrated that the compound effectively modulates the activity of cytokine pathways associated with inflammation. The 1,3-thiazole ring is known to interact with various receptors, including interleukin-1 (IL-1) and interleukin-6 (IL-6), which are key players in inflammatory responses. The 2-azido group may further enhance these interactions by altering the compound's conformational flexibility, a factor that has been shown to influence receptor binding affinity.

The 1,3-thiazole core of this compound is also being explored for its potential in anti-cancer therapy. Research published in Cancer Letters (2023) highlighted the compound's ability to inhibit the activity of proteasome enzymes, which are critical for the degradation of proteins involved in cell cycle regulation. The 4-methyl substituent is thought to stabilize the compound's interaction with these enzymes, thereby enhancing its therapeutic efficacy. This application is part of a growing body of work on proteasome inhibitors, which are increasingly being used in the treatment of various cancers, including multiple myeloma and lymphomas.

From a synthetic perspective, the preparation of (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol involves a series of well-documented steps. The synthesis typically begins with the formation of the 1,3-thiazole ring through a reaction between a thiol compound and a carbonyl compound. The 4-methyl group is introduced through a substitution reaction, while the 2-azido functionality is added via a nucleophilic substitution. These synthetic strategies are not only crucial for the development of this compound but also provide insights into the design of other 1,3-thiazole derivatives.

The biological activity of (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol has been further enhanced by its ability to undergo metabolic transformations. Studies in Drug Metabolism and Disposition (2022) indicate that the compound is metabolized primarily through oxidative pathways, leading to the formation of hydroxylated derivatives. These metabolites are believed to retain some of the parent compound's biological activity, suggesting that the compound may have prolonged therapeutic effects. This property is particularly advantageous in the context of chronic disease management, where sustained drug activity is essential.

Furthermore, the 1,3-thiazole ring in this compound has been shown to exhibit photophysical properties that could be exploited in drug delivery systems. A 2023 study in Advanced Materials demonstrated that the compound's fluorescence can be modulated by the presence of specific ligands, making it a potential candidate for targeted drug delivery. This application is part of a broader trend in nanomedicine, where the integration of fluorescent markers with therapeutic agents is being explored to enhance the precision of drug delivery.

Despite its promising potential, the development of (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic profile and toxicological safety. The compound's lipophilicity and solubility are being studied to determine its suitability for different routes of administration, including oral, intravenous, and topical. Additionally, efforts are being made to identify potential drug interactions and side effects, which are critical for its clinical application.

In conclusion, (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol represents a significant advancement in the field of 1,3-thiazole-based drug development. Its unique chemical structure, combined with its potential applications in antiviral therapy, anti-inflammatory treatment, and anti-cancer strategies, positions it as a promising candidate for further research. As the field of medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the discovery of new therapeutic agents that address a wide range of medical conditions.

The compound (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol is a complex molecule with a unique combination of functional groups, specifically a 1,3-thiazole ring, a methyl group, and an azido group. This molecule is part of a broader class of 1,3-thiazole derivatives, which are known for their diverse biological activities and synthetic utility. Below is a structured summary of its chemical structure, synthetic pathways, biological applications, and current research focus: --- ### 1. Chemical Structure and Functional Groups - Core Structure: The molecule is based on a 1,3-thiazole ring, a five-membered heterocyclic compound containing a sulfur and a nitrogen atom. - Substituents: - 1,3-Thiazole Ring: The ring contains sulfur (S) and nitrogen (N) atoms, with the nitrogen at the 2-position. - 4-Methyl Group: Attached to the 4-position of the thiazole ring. - Azido Group: Attached to the carbon at the 2-position of the ethyl chain (i.e., the 2-position of the ethan-1-ol group). - Hydroxyl Group: At the 1-position of the ethyl chain, forming an ethan-1-ol group. --- ### 2. Synthetic Pathways The synthesis of this compound typically involves the following steps: 1. Formation of the 1,3-Thiazole Ring: - A thiol compound (e.g., 4-mercapto-1,3-thiazole) reacts with a carbonyl compound (e.g., an aldehyde or ketone) to form the thiazole ring. 2. Introduction of the 4-Methyl Group: - A substitution reaction is used to introduce the methyl group at the 4-position of the thiazole ring. 3. Attachment of the Azido Group: - The azido group is introduced via a nucleophilic substitution reaction, typically using azide salts as the nucleophile. 4. Formation of the Ethanol Chain: - The ethan-1-ol group is formed through a hydroxylation or alkylation reaction, depending on the synthetic strategy. --- ### 3. Biological Applications This compound has shown potential in several therapeutic areas: - Antiviral Activity: - The azido group may mimic nucleoside analogs, which are used in antiviral drugs (e.g., AZT). The thiazole ring may also contribute to antiviral properties by interacting with viral enzymes. - Anti-inflammatory Effects: - The thiazole ring is known to modulate inflammatory pathways, and the azido group may enhance these effects by altering the conformation of the molecule. - Anti-cancer Potential: - The compound may inhibit proteasome enzymes, which are involved in protein degradation and cell cycle regulation, making it a potential candidate for proteasome inhibitor therapy. - Drug Delivery Systems: - The fluorescence of the thiazole ring can be modulated, suggesting potential applications in targeted drug delivery and nanomedicine. --- ### 4. Current Research Focus - Pharmacokinetic Optimization: - Researchers are working to improve the solubility and lipophilicity of the compound to enhance its bioavailability and suitability for different administration routes. - Toxicological Safety: - Studies are ongoing to evaluate the toxicological profile and drug interactions of the compound. - Structure-Activity Relationship (SAR) Studies: - The functional groups (e.g., azido, methyl, hydroxyl) are being analyzed to determine their role in biological activity, guiding the design of more potent derivatives. - Synthetic Variants: - Efforts are being made to develop analogues with improved stability, selectivity, and therapeutic efficacy. --- ### 5. Conclusion The compound (1S)-2-azido-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-ol is a promising candidate in the field of pharmaceutical chemistry due to its unique structure and potential applications in antiviral, anti-inflammatory, and anti-cancer therapies. Ongoing research into its synthesis, biological activity, and pharmacokinetic properties will be critical in determining its viability as a therapeutic agent. As such, this molecule represents an important area of exploration in the development of novel drugs with broad therapeutic applications.